2-(4-Benzylpiperidin-1-yl)-1-[4-(difluoromethoxy)phenyl]ethanone

• IUPAC Name: 2-(4-benzylpiperidin-1-yl)-1-[4-(difluoromethoxy)phenyl]ethanone
• InChI: InChI=1S/C21H23F2NO2/c22-21(23)26-19-8-6-18(7-9-19)20(25)15-24-12-10-17(11-13-24)14-16-4-2-1-3-5-16/h1-9,17,21H,10-15H2
• InChI Key: LDBCXEWTLHUDBY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CC(=O)C3=CC=C(C=C3)OC(F)F
• Molecular Formula: C21H23F2NO2
• Molecular Weight: 359.4 g/mol

Description

2-(4-Benzylpiperidin-1-yl)-1-[4-(difluoromethoxy)phenyl]ethanone is a synthetic compound that belongs to the family of piperidine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and pharmacology.

Mechanism of Action

The exact mechanism of action of 2-(4-Benzylpiperidin-1-yl)-1-[4-(difluoromethoxy)phenyl]ethanone is not fully understood. However, it is believed to act as a modulator of certain receptors, including the dopamine D2 receptor and the sigma-1 receptor. This modulation may lead to changes in neurotransmitter release and signaling, which in turn can affect various physiological and behavioral processes.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-Benzylpiperidin-1-yl)-1-[4-(difluoromethoxy)phenyl]ethanone can produce a range of biochemical and physiological effects. These include changes in dopamine release and uptake, alterations in glutamate signaling, and modulation of intracellular calcium levels. These effects may contribute to the compound's potential therapeutic benefits in various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-Benzylpiperidin-1-yl)-1-[4-(difluoromethoxy)phenyl]ethanone is its high binding affinity and selectivity towards certain receptors. This makes it a valuable tool for studying the role of these receptors in various physiological and behavioral processes. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 2-(4-Benzylpiperidin-1-yl)-1-[4-(difluoromethoxy)phenyl]ethanone. One area of interest is the development of more potent and selective analogs of this compound for use as therapeutic agents. Another direction is the investigation of its potential use in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully elucidate the mechanism of action and physiological effects of this compound.
In conclusion, 2-(4-Benzylpiperidin-1-yl)-1-[4-(difluoromethoxy)phenyl]ethanone is a synthetic compound that has shown great potential for use in medicinal chemistry and pharmacology. Its high binding affinity and selectivity towards certain receptors make it a valuable tool for studying the role of these receptors in various physiological and behavioral processes. Further research is needed to fully understand its mechanism of action and potential therapeutic benefits.

Synthesis Methods

The synthesis of 2-(4-Benzylpiperidin-1-yl)-1-[4-(difluoromethoxy)phenyl]ethanone involves a multi-step process that includes the reaction of 4-(difluoromethoxy)benzaldehyde with benzylpiperidine in the presence of a reducing agent. The resulting intermediate is then subjected to a series of reactions, including acylation and deprotection, to yield the final product. The synthesis of this compound has been reported in several scientific publications, and it is considered a well-established method.

Scientific Research Applications

2-(4-Benzylpiperidin-1-yl)-1-[4-(difluoromethoxy)phenyl]ethanone has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit significant binding affinity and selectivity towards certain receptors, including the dopamine D2 receptor and the sigma-1 receptor. This has led to investigations into its potential use as a therapeutic agent for various diseases, including schizophrenia, depression, and drug addiction.